Cas no 1305712-01-9 ((2-chloro-5-fluorophenyl)methyl(methyl)amine)

• Product Name: (2-chloro-5-fluorophenyl)methyl(methyl)amine
• CAS No: 1305712-01-9
• MF: C₈H₉ClFN
• MW: 173.615164518356
• MDL: MFCD12828211
• CID: 5607036
• PubChem ID: 46738302
• Update Time: 2025-05-23

(2-chloro-5-fluorophenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2-chloro-5-fluorophenyl)methyl](methyl)amine
• 1305712-01-9
• SCHEMBL15983399
• 1-(2-chloro-5-fluorophenyl)-N-methylmethanamine
• EN300-866819
• (2-chloro-5-fluorophenyl)methyl(methyl)amine

• MDL： MFCD12828211
• Inchi： 1S/C8H9ClFN/c1-11-5-6-4-7(10)2-3-8(6)9/h2-4,11H,5H2,1H3
• InChI Key： WRMLEOZJEYSEGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CNC)F

Computed Properties

• Exact Mass: 173.0407551g/mol
• Monoisotopic Mass: 173.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-chloro-5-fluorophenyl)methyl(methyl)amine

The Compound CAS No. 1305712-01-9: (2-chloro-5-fluorophenyl)methyl(methyl)amine

The compound CAS No. 1305712-01-9, commonly referred to as (2-chloro-5-fluorophenyl)methyl(methyl)amine, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a chlorine atom and a fluorine atom on the phenyl ring, along with a methylamine group attached to the benzene ring. The presence of these substituents imparts distinct chemical properties, making it a valuable compound in various applications.

Recent studies have highlighted the importance of (2-chloro-5-fluorophenyl)methyl(methyl)amine in drug discovery and development. Its structure allows for potential interactions with biological targets, such as enzymes and receptors, which are critical in therapeutic interventions. Researchers have explored its role in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's. The chlorine and fluorine substituents on the phenyl ring contribute to the molecule's lipophilicity and bioavailability, enhancing its potential as a drug candidate.

In addition to its pharmacological applications, this compound has been investigated for its role in agrochemicals. The methylamine group and the halogen atoms on the phenyl ring provide opportunities for designing pesticides and herbicides with improved efficacy and selectivity. Recent advancements in green chemistry have also led to the exploration of more sustainable synthesis methods for this compound, reducing environmental impact while maintaining high yields.

The synthesis of (2-chloro-5-fluorophenyl)methyl(methyl)amine involves a multi-step process that typically includes nucleophilic substitution and amine formation reactions. Researchers have optimized these steps to improve reaction efficiency and minimize by-products. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product purity.

From a structural perspective, the compound exhibits a planar aromatic system due to the sp² hybridization of the carbon atoms in the benzene ring. The chlorine atom at position 2 and the fluorine atom at position 5 create a steric environment that influences the molecule's reactivity. The methylamine group at position 4 further enhances the molecule's ability to form hydrogen bonds, which is crucial for its interactions with biological systems.

Recent computational studies have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the presence of halogen atoms significantly alters the electron distribution across the molecule, affecting its reactivity towards electrophiles and nucleophiles. These findings have been instrumental in guiding experimental studies aimed at modifying the compound's structure for enhanced functionality.

In conclusion, CAS No. 1305712-01-9, or (2-chloro-5-fluorophenyl)methyl(methyl)amine, is a versatile compound with promising applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and chemical properties make it an attractive target for further research and development. As advancements in synthetic methods and computational modeling continue to evolve, this compound is expected to play an increasingly important role in addressing global challenges in health and agriculture.